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Compound of Interest

Compound Name: 3-Carbazol-9-yl-propionic acid

Cat. No.: B1296237

An In-depth Exploration of 3-Oxo-3-phenylpropionanilide and N-(4-benzoylphenyl)acetamide

The molecular formula C15H13NO2 encompasses a fascinating landscape of chemical entities
with diverse properties and potential biological activities. This technical guide provides a
comprehensive overview of the core chemical information, synthesis methodologies, and
biological significance of two prominent isomers: 3-Oxo-3-phenylpropionanilide (also known as
2-Benzoylacetanilide) and N-(4-benzoylphenyl)acetamide. This document is intended for
researchers, scientists, and professionals in drug development, offering a structured
compilation of quantitative data, detailed experimental protocols, and visual representations of
key chemical and biological processes.

Core Chemical Information and Physicochemical
Properties

The two primary isomers of C15H13NO2, 3-Oxo0-3-phenylpropionanilide and N-(4-
benzoylphenyl)acetamide, exhibit distinct structural features that dictate their chemical behavior
and potential applications.

3-Oxo0-3-phenylpropionanilide is characterized by a (3-ketoamide functional group, where a
benzoyl group is attached to a propanamide backbone which is further substituted with a
phenyl group on the amide nitrogen. In contrast, N-(4-benzoylphenyl)acetamide features an
acetamide group attached to a 4-aminobenzophenone scaffold.
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A summary of their key physicochemical properties is presented in Table 1.

3-0Oxo0-3-

N-(4-
Property phenylpropionanilide (2- (

. benzoylphenyl)acetamide
Benzoylacetanilide)

Molecular Weight 239.27 g/mol 239.27 g/mol [1]

CAS Number 959-66-0 4834-61-1[1]
White to off-white crystalline -

Appearance Not specified
powder

Melting Point 106-108 °C Not specified

Boiling Point 473.6 °C (predicted) Not specified
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Synthesis and Experimental Protocols

The synthesis of these isomers and their derivatives involves established organic chemistry
reactions. Below are detailed experimental protocols for their preparation.

Synthesis of 3-Oxo0-3-phenylpropionanilide (2-
Benzoylacetanilide) via Claisen Condensation

The synthesis of 3-keto amides like 2-Benzoylacetanilide can be achieved through a Claisen
condensation reaction between an ester and an acetanilide.[2][3][4] This reaction involves the
formation of an enolate from the acetanilide, which then acts as a nucleophile, attacking the
carbonyl group of the ester.

Experimental Protocol:

o Preparation of Acetanilide Enolate: In a round-bottom flask equipped with a magnetic stirrer
and under an inert atmosphere (e.g., nitrogen or argon), dissolve acetanilide in a suitable
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anhydrous solvent such as tetrahydrofuran (THF). Cool the solution to -78 °C using a dry
ice/acetone bath.

» Deprotonation: Slowly add a strong base, such as n-butyllithium (n-BuLi) or lithium
diisopropylamide (LDA), to the cooled solution. The reaction mixture will typically change
color, indicating the formation of the enolate.

» Condensation: To the enolate solution, add a solution of a benzoylating agent, such as ethyl
benzoate, in anhydrous THF dropwise while maintaining the low temperature.

e Quenching and Workup: After the addition is complete, allow the reaction to stir for a
specified time before quenching with a saturated aqueous solution of ammonium chloride.

o Extraction and Purification: Extract the aqueous layer with an organic solvent like ethyl
acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate,
and concentrate under reduced pressure. The crude product can be purified by
recrystallization or column chromatography.

Reaction

Reaction Setup Workup & Purification

Acetanilide in § Strong Base
anhydrous THF Coolto -78°C (e.g., n-BuLi)

Quench with Extraction with
Enolate Formation }—»l Condensation > NH4cl (aq) Ethyl Acetate

3-0x0-3-phenylpropionanilide

Click to download full resolution via product page

Workflow for the synthesis of 3-Oxo-3-phenylpropionanilide.

Synthesis of N-(4-benzoylphenyl)acetamide

The synthesis of N-(4-benzoylphenyl)acetamide can be achieved by the acylation of 4-
aminobenzophenone. A representative protocol for a similar transformation is the synthesis of
N-(4-benzoylphenyl)-2-bromoacetamide.[5]
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Experimental Protocol:

Reactant Preparation: In a round-bottom flask, dissolve 4-aminobenzophenone in a suitable
solvent such as dichloromethane (CH2CI2).

e Acylation: Cool the solution to 0 °C in an ice bath. Add a solution of acetyl chloride or acetic
anhydride and a base, such as pyridine, in CH2CI2 dropwise to the cooled solution.

e Reaction Monitoring: Stir the reaction mixture at room temperature for several hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Workup: Upon completion, dilute the reaction mixture with CH2CI2 and wash it multiple times
with water to remove any pyridinium salts.

 Purification: Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the
solvent under reduced pressure. The crude product can be further purified by
recrystallization.

Biological Activities and Potential Applications

Derivatives of both 3-Oxo-3-phenylpropionanilide and N-(4-benzoylphenyl)acetamide have
shown a range of biological activities, suggesting their potential as scaffolds for drug discovery.

Antimicrobial and Antifungal Potential

While direct evidence for the antimicrobial activity of 3-Oxo-3-phenylpropionanilide is limited,
related compounds have demonstrated promising results. For instance, silver(l) complexes of
ligands based on 3-o0xo-3-phenyl-2-(2-phenylhydrazono)propanal have shown significant
antimicrobial efficacy against both Gram-positive and Gram-negative bacteria, as well as fungi.
[6] Derivatives of 3-hydroxy-2-methylene-3-phenylpropionic acid have also displayed potent
antibacterial and antifungal activities.[7] These findings suggest that the [3-dicarbonyl moiety
present in 2-Benzoylacetanilide could be a key pharmacophore for antimicrobial activity.

Anticancer and Cytotoxic Activities

Phenylacetamide derivatives have been extensively studied for their potential as anticancer
agents.[8] Several studies have reported that these compounds can induce apoptosis
(programmed cell death) in various cancer cell lines.[9][10] For example, certain 2-(4-
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Fluorophenyl)-N-phenylacetamide derivatives have shown cytotoxic activity against prostate
(PC3) and breast (MCF-7) cancer cell lines.[8] Similarly, N-[4-(2-methylthiazol-4-
yl)phenyllacetamide derivatives have demonstrated significant anticancer activity and the
ability to induce apoptosis in tumor cells.[11][12]

Enzyme Inhibition

Derivatives of acetamide have also been investigated as inhibitors of various enzymes
implicated in disease. For instance, some N-arylacetamides have been synthesized and
evaluated as a-glucosidase inhibitors, which are relevant for the management of diabetes.[13]
Additionally, certain acetamide derivatives have shown selective inhibitory activity against
carbonic anhydrase Il, an enzyme involved in various physiological processes, and have
demonstrated neuroprotective effects.[14]

Mechanism of Action and Signaling Pathways

Understanding the molecular mechanisms underlying the biological activities of these
compounds is crucial for their development as therapeutic agents.

Induction of Apoptosis by Phenylacetamide Derivatives

A common mechanism of action for the anticancer activity of phenylacetamide derivatives is the
induction of apoptosis. This process is tightly regulated by a complex network of signaling
proteins. Phenylacetamide derivatives have been shown to modulate the expression of key
apoptotic regulators.[10]
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Proposed apoptotic signaling pathway induced by phenylacetamide derivatives.

As depicted in the diagram, these compounds can upregulate the expression of pro-apoptotic
proteins like Bax and the death ligand FasL. This, in turn, can activate the caspase cascade,
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including initiator caspases (e.g., Caspase-9) and executioner caspases (e.g., Caspase-3),
ultimately leading to the dismantling of the cell.

Conclusion

The molecular formula C15H13NO2 represents a class of compounds with significant potential
in medicinal chemistry and materials science. The isomers 3-Oxo0-3-phenylpropionanilide and
N-(4-benzoylphenyl)acetamide, along with their derivatives, have demonstrated a range of
biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties. The
synthetic accessibility of these scaffolds allows for extensive structure-activity relationship
studies to optimize their therapeutic potential. Further research into the specific molecular
targets and signaling pathways of these compounds will be crucial for their future development
as novel therapeutic agents. This guide provides a foundational resource for researchers to
explore and expand upon the promising chemical and biological landscape of C15H13NO2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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